Cas no 76251-01-9 (Benzeneacetic acid, 3,5-dibromo-2-hydroxy-, methyl ester)

• Product Name: Benzeneacetic acid, 3,5-dibromo-2-hydroxy-, methyl ester
• CAS No: 76251-01-9
• MF: C₉H₈Br₂O₃
• MW: 323.966021537781
• MDL: MFCD28987374
• CID: 4177135
• PubChem ID: 12662089
• Update Time: 2025-08-04

Benzeneacetic acid, 3,5-dibromo-2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,5-dibromo-2-hydroxy-, methyl ester
• Methyl 2-(3,5-dibroMo-2-hydroxyphenyl)acetate
• XDOIIYQCWBRFOY-UHFFFAOYSA-N
• AKOS026674019
• 76251-01-9
• Methyl2-(3,5-dibromo-2-hydroxyphenyl)acetate
• SCHEMBL16050547

• MDL： MFCD28987374
• Inchi： 1S/C9H8Br2O3/c1-14-8(12)3-5-2-6(10)4-7(11)9(5)13/h2,4,13H,3H2,1H3
• InChI Key： XDOIIYQCWBRFOY-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC(Br)=CC(Br)=C1O

Computed Properties

• Exact Mass: 323.88197Da
• Monoisotopic Mass: 321.88402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on Benzeneacetic acid, 3,5-dibromo-2-hydroxy-, methyl ester

Benzeneacetic Acid, 3,5-Dibromo-2-Hydroxy-, Methyl Ester (CAS No. 76251-01-9)

Benzeneacetic acid, 3,5-dibromo-2-hydroxy-, methyl ester (commonly referred to as MBDBH) is a synthetic organic compound with the CAS registry number 76251-01-9. This compound belongs to the class of brominated aromatic esters and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The structure of MBDBH consists of a benzene ring substituted with a dibromo group at positions 3 and 5, a hydroxyl group at position 2, and a methyl ester group attached to the acetic acid moiety.

Recent studies have highlighted the importance of MBDBH in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a precursor for synthesizing bioactive compounds, particularly in the context of drug discovery. The presence of bromine atoms in the molecule provides it with unique electronic properties, making it a valuable intermediate in organic synthesis. For instance, MBDBH has been used as a building block for constructing complex aromatic systems with potential applications in anti-cancer drug design.

The synthesis of MBDBH involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the bromination of a hydroxyl-substituted benzeneacetic acid derivative followed by esterification with methanol. This process is highly optimized to minimize side reactions and maximize the formation of the desired product. The resulting compound exhibits excellent stability under normal storage conditions, making it suitable for long-term use in research and industrial applications.

In terms of physical properties, MBDBH is typically a white crystalline solid with a melting point of approximately 120°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various organic reactions. The compound also demonstrates moderate lipophilicity, which is advantageous for its incorporation into lipid-based delivery systems in pharmaceutical formulations.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the structural and electronic properties of MBDBH. For example, high-resolution mass spectrometry (HRMS) has been employed to confirm the molecular formula and molecular weight of the compound. Additionally, nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about the spatial arrangement of atoms within the molecule, further aiding in its characterization.

The biological activity of MBDBH has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its potential role in treating neurodegenerative diseases such as Alzheimer's disease.

In conclusion, benzeneacetic acid, 3,5-dibromo-2-hydroxy-, methyl ester (CAS No. 76251-01-9) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications for this compound, its importance in the field of organic chemistry is expected to grow further.